Cas no 150417-67-7 (1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N-[(2Z)-3-(2-amino-1H-imidazol-4-yl)-2-propenyl]-7,9-dibromo-10-hydroxy-8-methoxy-,(5S,10R)- (9CI))

1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N-[(2Z)-3-(2-amino-1H-imidazol-4-yl)-2-propenyl]-7,9-dibromo-10-hydroxy-8-methoxy-,(5S,10R)- (9CI) structure
150417-67-7 structure
Product Name:1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N-[(2Z)-3-(2-amino-1H-imidazol-4-yl)-2-propenyl]-7,9-dibromo-10-hydroxy-8-methoxy-,(5S,10R)- (9CI)
CAS No:150417-67-7
MF:C16H17Br2N5O4
MW:503.145281553268
CID:170030
PubChem ID:6444286
Update Time:2025-04-19

1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N-[(2Z)-3-(2-amino-1H-imidazol-4-yl)-2-propenyl]-7,9-dibromo-10-hydroxy-8-methoxy-,(5S,10R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N-[(2Z)-3-(2-amino-1H-imidazol-4-yl)-2-propenyl]-7,9-dibromo-10-hydroxy-8-methoxy-,(5S,10R)- (9CI)
    • (6R)-N-[(E)-3-(2-amino-1H-imidazol-5-yl)prop-2-enyl]-7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide
    • 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N-[(2Z)-3-(2-amino-1H-imidazol-4-yl)-2-pr...
    • (10R)-N-[(2E)-3-(2-amino-1H-imidazol-5-yl)prop-2-en-1-yl]-7,9-dibromo-10-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide
    • 1-Oxa-2-azaspiro(4.5)deca-2,6,8-triene-3-carboxamide, N-(3-(2-amino-1H-imidazol-4-yl)-2-propenyl)-7,9-dibromo-10-hydroxy-8-methoxy-, (5S-(3(Z),5alpha,10beta))-
    • Aplysinamisine I
    • Aplysinamisine-I
    • 150417-67-7
    • Inchi: 1S/C16H17Br2N5O4/c1-26-12-9(17)5-16(13(24)11(12)18)6-10(23-27-16)14(25)20-4-2-3-8-7-21-15(19)22-8/h2-3,5,7,13,24H,4,6H2,1H3,(H,20,25)(H3,19,21,22)/b3-2+/t13-,16?/m0/s1
    • InChI Key: RPBHRSIJJYCYKG-KFALPHBMSA-N
    • SMILES: BrC1=C(C(=CC2(CC(C(NC/C=C/C3=CN=C(N)N3)=O)=NO2)[C@H]1O)Br)OC

Computed Properties

  • Exact Mass: 502.962683
  • Monoisotopic Mass: 500.964729
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.95
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.729
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